Cas no 1804494-99-2 (3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine
• CAS No: 1804494-99-2
• MF: C₇H₄Cl₂F₂N₂O₂
• MW: 257.021666526794
• CID: 4872922
• Update Time: 2025-10-31

3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H4Cl2F2N2O2/c8-1-3-4(13(14)15)2-12-6(5(3)9)7(10)11/h2,7H,1H2
• InChI Key： RVMRRQXZBVRXSN-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C=1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine

3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine (CAS No. 1804494-99-2): A Comprehensive Overview

3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine (CAS No. 1804494-99-2) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with various functional groups, including chlorine, fluorine, and nitro groups. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for a wide range of applications.

The molecular formula of 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine is C₈H₅Cl₂F₂N₂O₂, and its molecular weight is approximately 266.03 g/mol. The compound's structure can be visualized as a pyridine ring with a chlorine atom at the 3-position, a chloromethyl group at the 4-position, a difluoromethyl group at the 2-position, and a nitro group at the 5-position. This intricate arrangement of substituents contributes to the compound's unique reactivity and stability.

In recent years, 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine has been extensively studied for its potential applications in various fields. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of multiple reactive functional groups makes it an excellent starting material for a variety of chemical transformations. For instance, the chloromethyl group can be readily converted into other functional groups through substitution reactions, while the nitro group can be reduced to an amino group, opening up numerous synthetic pathways.

Beyond its role as a synthetic intermediate, 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine has also shown promise in biological studies. Research has indicated that compounds with similar structural features exhibit potent biological activities, including antimicrobial and antifungal properties. The presence of halogenated and nitro groups often enhances the lipophilicity and electron-withdrawing nature of molecules, which can influence their interactions with biological targets.

A recent study published in the Journal of Medicinal Chemistry explored the potential of 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine-derived compounds as inhibitors of specific enzymes involved in disease pathways. The researchers found that these compounds exhibited high selectivity and potency against their target enzymes, suggesting their potential as lead compounds for drug development. This finding underscores the importance of continued research into the biological activities of this compound and its derivatives.

In addition to its pharmaceutical applications, 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine has also been investigated for its use in agrochemicals. The compound's ability to inhibit certain plant pathogens makes it a promising candidate for developing new fungicides or herbicides. Studies have shown that derivatives of this compound can effectively control various plant diseases without causing significant harm to non-target organisms or the environment.

The synthesis of 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include sequential functionalization of a pyridine ring with appropriate reagents to introduce the desired substituents. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound on both laboratory and industrial scales.

Safety considerations are paramount when handling 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods to minimize exposure to vapors or dust.

In conclusion, 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-nitropyridine (CAS No. 1804494-99-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in synthetic chemistry, medicinal chemistry, and agrochemical development. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.